4-oxo-N-(2-((3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-yl)methyl)phenyl)-4H-chromene-2-carboxamide

• IUPAC Name: 4-oxo-N-[2-[(3-pyrazin-2-yl-1,2,4-oxadiazol-5-yl)methyl]phenyl]chromene-2-carboxamide
• InChI: InChI=1S/C23H15N5O4/c29-18-12-20(31-19-8-4-2-6-15(18)19)23(30)26-16-7-3-1-5-14(16)11-21-27-22(28-32-21)17-13-24-9-10-25-17/h1-10,12-13H,11H2,(H,26,30)
• InChI Key: DQAIDAGCEPVYOI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)CC2=NC(=NO2)C3=NC=CN=C3)NC(=O)C4=CC(=O)C5=CC=CC=C5O4
• Molecular Formula: C23H15N5O4
• Molecular Weight: 425.4 g/mol
• CAS No.: 2034472-36-9

Description

4-oxo-N-(2-((3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-yl)methyl)phenyl)-4H-chromene-2-carboxamide is a useful research compound. Its molecular formula is C23H15N5O4 and its molecular weight is 425.404. The purity is usually 95%.
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Scientific Research Applications

Crystallography and Structural Analysis

Research on similar compounds, such as 4-Oxo-N-phenyl-4H-chromene-2-carboxamide, has contributed significantly to the field of crystallography. These studies provide insights into the crystalline structure and conformational preferences of chromene derivatives, highlighting the anti-rotamer conformation about the C-N bond and the orientation of amide and pyran ring oxygen atoms. Such structural analyses are crucial for understanding the molecular basis of the compound's reactivity and interactions (Reis et al., 2013).

Synthesis and Characterization

The synthesis and spectral characterization of phthalazinone derivatives, which share a structural motif with the queried compound, demonstrate the versatility of these molecules in organic synthesis. These studies not only expand the chemical space of chromene derivatives but also explore their potential applications in creating new materials and molecules with unique properties (Mahmoud et al., 2012).

Biological Activity and Applications

Several studies have investigated the biological activities of chromene derivatives, revealing their potential as antimicrobial and antifungal agents. For instance, compounds synthesized from 2-oxo-2H-chromene-3-carbohydrazide derivatives showed significant activity against various bacterial and fungal strains, suggesting their application in developing new antimicrobial drugs (Mostafa et al., 2013).

Metal Complexation and Material Science

Research has also focused on the complexation of chromene derivatives with metals, leading to novel copper(II), cobalt(II), and nickel(II) complexes. These complexes have been studied for their crystal structure, spectroscopic properties, and electrochemical behavior, contributing to material science and coordination chemistry. Such studies can lead to the development of new materials with potential applications in catalysis, electronic devices, and sensors (Myannik et al., 2018).